Cas no 78340-36-0 (Hltce)

• Product Name: Hltce
• CAS No: 78340-36-0
• MF: C₃₀H₅₃N₃O₉S
• MW: 631.821528196335
• CID: 564302
• Update Time: 2023-08-02

Hltce Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[S-[1-(4-carboxy-1-hydroxybutyl)-2-pentadecenyl]-N-L-g-glutamyl-L-cysteinyl]-,[R-[R*,S*-(Z)]]- (9CI)
• 9,10,11,12,14,15-hexahydroleukotriene C4
• (Z,5S,6R)-6-[(2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicos-7-enoic acid
• HLTCE
• 9,10,11,12,14,15-Hexahydro-ltc4
• (R-(R*,S*-(Z)))-N-(S-(1-(4-Carboxy-1-hydroxybutyl)-2-pentadecenyl)-N-L-gamma-glutamyl-L-cysteinyl)glycine
• Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2-pentadecenyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(Z)))-
• Hltce

• Inchi： 1S/C30H53N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-26(35)36)43-21-23(30(42)32-20-28(39)40)33-29(41)22(31)18-19-27(37)38/h13,16,22-25,34H,2-12,14-15,17-21,31H2,1H3,(H,32,42)(H,33,41)(H,35,36)(H,37,38)(H,39,40)/b16-13-/t22-,23-,24-,25+/m0/s1
• InChI Key： DDTVRGGNEMZLTC-CCZUOGOWSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC([C@H](CCC(=O)O)N)=O)[C@H](/C=C\CCCCCCCCCCCC)[C@H](CCCC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 28
• Complexity: 857
• Topological Polar Surface Area: 242